Cas no 105580-09-4 (Magnesium;butoxybenzene;bromide)

• Product Name: Magnesium;butoxybenzene;bromide
• CAS No: 105580-09-4
• MF: C₁₀H₁₃BrMgO
• MW: 253.418622732162
• MDL: MFCD11553168
• CID: 1156062
• PubChem ID: 13133789
• Update Time: 2025-05-22

Magnesium;butoxybenzene;bromide Chemical and Physical Properties

Names and Identifiers

• magnesium,butoxybenzene,bromide
• bromide
• butoxybenzene
• magnesium
• SCHEMBL926603
• Magnesium, bromo(4-butoxyphenyl)-
• 105580-09-4
• 4-n-Butoxyphenylmagnesium bromide, 0.50 M in 2-MeTHF
• 4-n-Butoxyphenylmagnesium bromide, 0.50 M in THF
• Magnesium;butoxybenzene;bromide

• MDL： MFCD11553168
• Inchi： 1S/C10H13O.BrH.Mg/c1-2-3-9-11-10-7-5-4-6-8-10;;/h5-8H,2-3,9H2,1H3;1H;/q-1;;+2/p-1
• InChI Key： HSKQAROMTTWWAJ-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].O(C1C=C[C-]=CC=1)CCCC

Computed Properties

• Exact Mass: 251.99999
• Monoisotopic Mass: 252.00002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on Magnesium;butoxybenzene;bromide

Recent Advances in the Study of Magnesium Butoxybenzene Bromide (105580-09-4) in Chemical and Biomedical Applications

The compound Magnesium Butoxybenzene Bromide (CAS: 105580-09-4) has recently garnered significant attention in the field of chemical and biomedical research due to its unique properties and potential applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, characterization, and potential uses in pharmaceuticals and other biomedical applications. The integration of magnesium, butoxybenzene, and bromide moieties in this compound offers a versatile platform for exploring novel therapeutic agents and chemical processes.

Recent studies have highlighted the role of Magnesium Butoxybenzene Bromide in catalytic processes and its potential as a precursor for the synthesis of more complex organic molecules. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its structural properties and reactivity. These findings are crucial for understanding the compound's behavior in various chemical environments and its potential for drug development.

In the biomedical realm, preliminary investigations suggest that Magnesium Butoxybenzene Bromide may exhibit promising biological activity, including antimicrobial and anti-inflammatory properties. In vitro studies have demonstrated its efficacy against a range of bacterial strains, raising the possibility of its use as an alternative to conventional antibiotics. Additionally, its anti-inflammatory effects have been explored in cellular models, indicating potential applications in treating chronic inflammatory conditions.

Another area of interest is the compound's role in material science, particularly in the development of advanced polymers and coatings. The unique combination of magnesium and organic ligands in Magnesium Butoxybenzene Bromide has been shown to enhance the thermal stability and mechanical properties of polymeric materials. These advancements could lead to the creation of more durable and functional materials for medical devices and other high-performance applications.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of Magnesium Butoxybenzene Bromide for industrial and clinical use. Researchers are actively working to address these issues, with a focus on improving yield and purity while minimizing environmental impact. Future studies are expected to explore the compound's pharmacokinetics and toxicology profiles, which are essential for its potential approval as a therapeutic agent.

In conclusion, Magnesium Butoxybenzene Bromide (105580-09-4) represents a compelling area of research with broad implications for chemistry and biomedicine. Its multifaceted properties and applications underscore the importance of continued investigation into its potential uses. As the scientific community delves deeper into its mechanisms and benefits, this compound may soon play a pivotal role in advancing both chemical synthesis and medical treatments.